Cas no 3612-78-0 (3-Pyridinecarboxylicacid, dodecyl ester)

3-Pyridinecarboxylicacid, dodecyl ester Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, dodecyl ester
• dodecyl pyridine-3-carboxylate
• AC1L5KQH
• AC1Q67C7
• AR-1K7328
• CTK4H5930
• Dodecylnicotinat
• lauryl nicotinate
• NCIOpen2_003826
• n-dodecyl nicotinate
• Nicotinic acid, dodecyl ester
• Nicotinsaeure-dodecylester
• NSC72785
• SureCN977087
• NSC-72785
• Nicotinic acid dodecyl ester
• 3612-78-0
• 3-Pyridinecarboxylic acid, dodecyl ester
• Nicotinic acid,dodecyl ester
• DTXSID00291052
• pyridine-3-carboxylic acid dodecyl ester
• SCHEMBL977087
• +Expand

• InChIKey： OOBIYKZOAIQDEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H29NO2/c1-2-3-4-5-6-7-8-9-10-11-15-21-18(20)17-13-12-14-19-16-17/h12-14,16H,2-11,15H2,1H3
• SMILES： CCCCCCCCCCCCOC(C1C=CC=NC=1)=O

Computed Properties

• Exact Mass: 291.21997
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 291.22
• Heavy Atom Count: 21
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 5.15930
• PSA: 39.19
• Refractive Index: 1.488
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• Density: 0.964